Piperafizine A

Specification

• Description: Piperafizine A is a natural methylated diketopiperazine first isolated from an actinomycete, Streptoverticillium. It potentiates the cytotoxicity of vincristine, an anti-cancer alkaloid known to be exported from cells by P-glycoprotein. Piperafizine A directs the intracellular accumulation of vincristine in cancer cells to a similar degree as verapamil, a P-glycoprotein inhibitor. The effects of piperafizine A on vincristine accumulation in cancer cells is dose-dependent over a range of 1 to 20 µg/ml.; Piperafizine A is a methylated diketopiperazine formed by the condensation of phenylalanine, produced by a number of species in the Streptomyces genus. Piperafizine A exhibits little activity in vitro but potentiates vincristine antitumor potency.
• CAS No.: 130603-59-7
• Molecular Formula: C19H16N2O2
• Molecular Weight: 304.3 g/mol
• IUPAC Name: (3Z,6Z)-3,6-dibenzylidene-1-methylpiperazine-2,5-dione
• Standard InChI: InChI=1S/C19H16N2O2/c1-21-17(13-15-10-6-3-7-11-15)18(22)20-16(19(21)23)12-14-8-4-2-5-9-14/h2-13H,1H3,(H,20,22)/b16-12-,17-13-
• Standard InChI Key: DILBTCUXPAXMSM-MCOFMCJXSA-N
• Isomeric SMILES: CN1/C(=C\C2=CC=CC=C2)/C(=O)N/C(=C\C3=CC=CC=C3)/C1=O
• SMILES: CN1C(=CC2=CC=CC=C2)C(=O)NC(=CC3=CC=CC=C3)C1=O
• Canonical SMILES: CN1C(=CC2=CC=CC=C2)C(=O)NC(=CC3=CC=CC=C3)C1=O
• Appearance: Pale lemon solid